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Compound of Interest

Compound Name: CEP-Lysine-d4

Cat. No.: B15597819

For researchers, scientists, and drug development professionals utilizing CEP-Lysine-d4, a
deuterated form of a biomarker associated with age-related macular degeneration, ensuring
safe and efficient laboratory practices is paramount.[1] This guide provides essential,
immediate safety and logistical information, including detailed operational and disposal plans to
foster a secure research environment.

Essential Safety and Logistical Information

CEP-Lysine-d4 is intended for use as an internal standard in mass spectrometry-based
guantification.[1] According to the Safety Data Sheet (SDS), the substance is not classified as
hazardous under the Globally Harmonized System (GHS). However, standard laboratory safety
protocols for handling chemical powders should always be observed to minimize any potential
risks.

Physical and Chemical Properties

A summary of the key quantitative data for CEP-Lysine-d4 is presented in the table below for
easy reference.
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Property Value

Molecular Formula C13H16D4aN204

Molecular Weight 272.3 g/mol

Purity =>99% deuterated forms (di-da)

Solubility DMF: 20 mg/ml, DMSO: 20 mg/ml, PBS (pH
7.2): 10 mg/ml

Storage Temperature -20°C

Stability > 4 years

Source: Cayman Chemical[1]

Operational Plan: From Receipt to Use

A systematic workflow is critical to maintain the integrity of CEP-Lysine-d4 and the safety of
laboratory personnel. The following diagram illustrates the recommended operational plan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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